Cas no 2138812-49-2 (Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene]-)

• Product Name: Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene]-
• CAS No: 2138812-49-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5260912
• Update Time: 2025-05-20

Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene]-

• Inchi： 1S/C10H16O2/c1-4-8(9(11)12)6-10(3)5-7(10)2/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： UQYLZTRAZJABTQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1(C)CC1C)CC

Additional information on Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene]-

Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] (CAS No. 2138812-49-2): An Overview

Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] (CAS No. 2138812-49-2) is a unique and structurally intricate compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinct molecular structure, which includes a butanoic acid backbone and a substituted cyclopropyl moiety. The cyclopropyl group, with its inherent strain and reactivity, imparts unique chemical properties to the molecule, making it a valuable starting material for the synthesis of more complex compounds.

The chemical formula of Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] is C₁₀H₁₆O₂. Its molecular weight is approximately 168.23 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for various synthetic and analytical procedures.

In the realm of pharmaceutical research, Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound to synthesize a series of small molecules that exhibit potent anti-inflammatory properties. These molecules have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of chronic inflammatory diseases.

Beyond its pharmaceutical applications, Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] has also found utility in materials science. Its unique structural features make it an excellent building block for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronic devices.

In the field of organic synthesis, Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] serves as a versatile starting material for the preparation of a wide range of functionalized compounds. Its cyclopropyl moiety can undergo various chemical transformations, including ring-opening reactions and substitution reactions. These transformations allow chemists to introduce new functional groups or modify existing ones with high selectivity and efficiency. For instance, a recent study published in the Journal of Organic Chemistry demonstrated the use of this compound in the synthesis of chiral molecules with high enantiomeric purity using asymmetric catalysis techniques.

The environmental impact of Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] has also been a subject of interest. Researchers at the Environmental Protection Agency (EPA) have conducted studies to assess its biodegradability and potential ecological effects. Preliminary results suggest that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, Butanoic acid, 2-[(1,2-dimethylcyclopropyl)methylene] (CAS No. 2138812-49-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.